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Compound of Interest

Compound Name: Hosenkoside C

Cat. No.: B10830303 Get Quote

For Immediate Release

This whitepaper provides a comprehensive technical guide on Hosenkoside C, a significant

baccharane glycoside isolated from the seeds of Impatiens balsamina.[1] This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, and outlining a path for future research into its biological

activities.

Core Chemical Identifiers
A clear and unambiguous identification of Hosenkoside C is critical for research and

development. The compound is registered under the following identifiers:
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Identifier Value

CAS Number 156764-83-9[1][2][3][4][5][6]

IUPAC Name

(2R,3R,4S,5S,6R)-2-

[[(1R,2S,4aR,4bR,6aS,7R,8R,10aR,10bR,12aR)

-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-

(hydroxymethyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-

2-yl]oxy-7-hydroxy-8-(hydroxymethyl)-8-[(Z)-5-

hydroxy-4-methylpent-3-enyl]-1,4a,10a,10b-

tetramethyl-3,4,4b,5,6,6a,7,9,10,11,12,12a-

dodecahydro-2H-chrysen-1-yl]methoxy]-6-

(hydroxymethyl)oxane-3,4,5-triol[2][6]

Molecular Formula C48H82O20[2][3][4]

Molecular Weight 979.16 g/mol [4]

Synonyms
HosenkosideC, HY-N2251, AKOS037515120,

AC-34211, CS-0019576[2]

Physicochemical Properties
Understanding the physicochemical properties of Hosenkoside C is essential for designing

experimental protocols and formulation studies.

Property Value/Description

Appearance White to off-white solid[1]

Purity Typically >98%[2][4]

Solubility Soluble in DMSO (≥ 100 mg/mL)[1][2]

Storage

Recommended at -20°C, sealed, and protected

from moisture and light. For solutions in solvent,

-80°C for up to 6 months is advised.[1]
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Biological Context and Potential
Hosenkoside C is a triterpenoid saponin isolated from Impatiens balsamina, a plant with a

history in traditional medicine.[2][7] Preliminary research and the activities of related

compounds from the same plant suggest several areas of therapeutic interest. Extracts from

Impatiens balsamina have demonstrated immunomodulatory properties, and other

triterpenoidal glycosides have shown inhibitory effects on nitric oxide (NO) production in vitro,

indicating potential anti-inflammatory activity.[7] Furthermore, Hosenkoside C has been noted

for its potential to regulate blood pressure by relaxing blood vessels and improving endothelial

function.[2] Its potent antioxidant properties are attributed to its triterpenoid structure, enabling

it to scavenge free radicals and reduce oxidative stress.[2]

Proposed Experimental Workflow for Investigating
Hosenkoside C
The following diagram outlines a logical workflow for the systematic investigation of the

biological activities of Hosenkoside C, from initial screening to more in-depth mechanistic

studies.

Phase 1: In Vitro Screening

Phase 2: Mechanistic Studies

Phase 3: In Vivo Validation
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Caption: A proposed experimental workflow for the biological evaluation of Hosenkoside C.

Potential Signaling Pathway Involvement
Based on the known activities of triterpenoid saponins and extracts from Impatiens balsamina,

a hypothetical signaling pathway that could be modulated by Hosenkoside C in the context of

inflammation is presented below. This serves as a starting point for mechanistic investigations.
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Caption: A hypothetical signaling pathway for the anti-inflammatory action of Hosenkoside C.

Methodological Considerations for Future Research
To build upon the existing knowledge, detailed experimental protocols are required. While

specific studies on Hosenkoside C are limited, methodologies for assessing related
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compounds provide a robust framework.

Structural Elucidation: The structural determination of the aglycone of Hosenkoside C, known

as Hosenkol C, was achieved through acidic hydrolysis to cleave the glycosidic bonds.[7]

Subsequent analysis of Hosenkol C and the parent glycoside relied on one-dimensional (1D)

and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy.[7]

Future Directions: A significant opportunity exists for dedicated research into the specific

biological activities of Hosenkoside C. The current scientific literature lacks detailed, evidence-

based studies on its direct anti-inflammatory and antioxidant properties.[7] Future

investigations should focus on quantifying its ability to inhibit pro-inflammatory cytokine

production, attenuate nitric oxide generation, and elucidate its mechanisms of free radical

scavenging and modulation of endogenous antioxidant enzyme systems.[7] Such research is

crucial to validate the therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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